Cas no 60191-87-9 (Sodium;2-(4-chlorophenyl)-3-methylbutanoate)

• Product Name: Sodium;2-(4-chlorophenyl)-3-methylbutanoate
• CAS No: 60191-87-9
• MF: C₁₁H₁₂ClNaO₂
• MW: 234.654553413391
• CID: 498770
• Update Time: 2023-08-02

Sodium;2-(4-chlorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-chloro-a-(1-methylethyl)-, sodium salt
• 4-Chloro-α-isopropylbenzeneacetic acid sodium salt
• 4-Chloro-alpha-isopropylbenzeneacetic acid sodium salt
• Sodium;2-(4-chlorophenyl)-3-methylbutanoate

• Inchi： 1S/C11H13ClO2.Na/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8;/h3-7,10H,1-2H3,(H,13,14);/q;+1/p-1
• InChI Key： NZOZJOXWQKVNQH-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)C(C(=O)[O-])C(C)C.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 40.1